methyl 2-[5-chloro-6-(oxolan-3-yloxy)pyridine-3-amido]benzoate
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Description
Methyl 2-[5-chloro-6-(oxolan-3-yloxy)pyridine-3-amido]benzoate is a useful research compound. Its molecular formula is C18H17ClN2O5 and its molecular weight is 376.79. The purity is usually 95%.
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Scientific Research Applications
Preparation and Characterisation of Metal Complexes
Preparation, Characterisation and Crystal Structure of Two Zinc(II) Benzoate Complexes with Pyridine-based Ligands This study focuses on the synthesis and characterization of zinc(II) benzoate complexes, incorporating ligands similar to the functional groups in the query compound. The complexes demonstrate intricate coordination geometries and potential implications for understanding metal-organic interactions in medicinal chemistry (Zeleňák, Sabo, Massa, & Llewellyn, 2004).
Antimicrobial and Antifungal Activities
New 4-Thiazolidinones of Nicotinic Acid with 2-Amino-6-methylbenzothiazole and their Biological Activity This research outlines the synthesis of compounds from 2-chloropyridine-3-carboxylic acid and 2-amino-6-methyl-benzothiazole, showing antimicrobial properties against a spectrum of bacteria and fungi. The structural similarities suggest potential antimicrobial applications for compounds with related backbones (Patel & Shaikh, 2010).
Synthesis Techniques and Chemical Interactions
Alpha-nitro ketone as an Electrophile and Nucleophile Synthesis of 3-substituted 2-nitromethylenetetrahydrothiophene and -tetrahydrofuran as Drosophila Nicotinic Receptor Probes
This paper details the synthesis of compounds utilizing alpha-nitro ketone intermediates, demonstrating a methodological approach that could be applied to the synthesis and study of the query compound and its interactions with biological receptors (Zhang, Tomizawa, & Casida, 2004).
Potential Anti-Cancer Agents
Synthesis and Evaluation of Novel Quinuclidinone Derivatives as Potential Anti-Proliferative Agents This research involves the synthesis of quinuclidinone derivatives and their evaluation as anti-cancer agents. Although the structure of the query compound is not directly related, the study highlights the potential of complex organic molecules in cancer treatment, suggesting a research avenue for related compounds (Soni, Sanghvi, Devkar, & Thakore, 2015).
Properties
IUPAC Name |
methyl 2-[[5-chloro-6-(oxolan-3-yloxy)pyridine-3-carbonyl]amino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17ClN2O5/c1-24-18(23)13-4-2-3-5-15(13)21-16(22)11-8-14(19)17(20-9-11)26-12-6-7-25-10-12/h2-5,8-9,12H,6-7,10H2,1H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
INSHSCUICLEDTP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=CC=C1NC(=O)C2=CC(=C(N=C2)OC3CCOC3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17ClN2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.